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Introduction

AS1269574 is a potent G protein-coupled receptor 119 (GPR119) agonist.[1][2] However, in
the context of the murine intestinal enteroendocrine cell line, STC-1, AS1269574 demonstrates
a distinct, GPR119-independent mechanism of action. It directly activates Transient Receptor
Potential Ankryin 1 (TRPAL) cation channels, leading to an influx of calcium ions (Ca2+) and
subsequent secretion of glucagon-like peptide-1 (GLP-1).[2][3][4] This makes the AS1269574
and STC-1 cell model valuable for studying TRPA1-mediated secretagogue pathways and for
the discovery of novel compounds targeting GLP-1 release.

STC-1 cells are a well-established in vitro model for investigating the physiology of intestinal L-
cells and the secretion of various gut hormones, including GLP-1 and cholecystokinin (CCK).[5]
Their responsiveness to a variety of stimuli, including amino acids and pharmacological agents,
makes them a suitable system for mechanistic studies and compound screening.[6][7]

These application notes provide a detailed protocol for treating STC-1 cells with AS1269574 to
study its effects on intracellular calcium mobilization and GLP-1 secretion.

Data Presentation

Table 1. Summary of AS1269574 Effects on STC-1 Cells
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Effective
Parameter Concentration Key Findings Reference
Range
Dose-dependent
GLP-1 Release 30 - 100 uMm stimulation of GLP-1 [3]
secretion.
Dose-dependent
Intracellular Ca2+ increase in
_ 20 - 100 pM _ _ [3]
([Ca2+]i) Increase intracellular calcium

levels.[8]

GPR119-independent;
] ] direct activation of
Mechanism of Action - ) [2][3]
TRPAL cation

channels.

Effects are blocked by
o TRPA1 channel
Inhibition - L [31[9]
inhibitors (e.g., AP-18,

A967079, HC030031).

Signaling Pathway

The primary signaling pathway activated by AS1269574 in STC-1 cells is the direct activation
of TRPA1 channels, leading to calcium influx and subsequent GLP-1 exocytosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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